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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830 Get Quote

An In-depth Technical Guide to Cycloxydim for Researchers and Scientists

Introduction
Cycloxydim is a selective, systemic, post-emergence herbicide belonging to the

cyclohexanedione oxime chemical class (DIMs).[1][2][3] It is primarily utilized for the control of

annual and perennial grass weeds in a wide range of broad-leaved crops, including soybeans,

sugar beet, oilseed rape (canola), potatoes, and various vegetables.[1][4][5] Its mode of action

provides targeted elimination of grassy weeds without causing harm to dicotyledonous crops.

[3] Cycloxydim is absorbed rapidly through the foliage and translocated to the meristematic

tissues, or growing points, of the plant.[1][5]

Synonyms: BAS 517 H, Focus, Stratos, Laser[2][6][7] Chemical Class: Cyclohexanedione

(DIM) herbicide[1]

Chemical Structure and Physicochemical Properties
Cycloxydim is a beta-diketone that is cyclohexa-1,3-dione substituted at position 2 by an N-

ethoxybutanimidoyl group and at position 5 by a tetrahydro-2H-thiopyran-3-yl group.[4]

IUPAC Name: (5RS)-2-[(EZ)-1-(ethoxyimino)butyl]-3-hydroxy-5-[(3RS)-thian-3-yl]cyclohex-2-

en-1-one[8][9]

CA Name: 2-[1-(ethoxyimino)butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-2-cyclohexen-

1-one[8][9]
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CAS Number: 101205-02-1[2][6]

Chemical Formula: C₁₇H₂₇NO₃S[1][2][6]

Molecular Weight: 325.5 g/mol [1][6][10]

Table 1: Physicochemical Properties of Cycloxydim
Property Value Source(s)

Appearance

Colourless, odourless crystals

(pure); Yellowish to amber

liquid or dark brown oil

(technical grade).

[1][11]

Melting Point ~41 °C [7][11][12]

Boiling Point 450.2 °C (Predicted) [4][7]

Density 1.12 - 1.139 g/cm³ (at 20 °C) [4][7][11]

Vapour Pressure <0.01 mPa (at 20 °C) [11]

Water Solubility 40 mg/L (at 20 °C) [11][12]

Solubility in Organic Solvents

Soluble in acetone, ethanol,

dichloromethane, ethyl

acetate, toluene (>1000 g/kg at

20 °C).

[11]

Partition Coefficient (logP) ~1.36 (pH 7, 25 °C) [11]

pKa ~4.17 [11]

Stability

Stable at room temperature for

1 year; unstable above 30 °C.

Decomposes at ~127 °C.

[11]

Mechanism of Action: ACCase Inhibition
Cycloxydim's herbicidal activity stems from its inhibition of the enzyme Acetyl-CoA

Carboxylase (ACCase).[1][3][8] ACCase is a critical enzyme that catalyzes the first committed
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step in the de novo biosynthesis of fatty acids in the chloroplasts of plants.[8][13][14]

By blocking ACCase, Cycloxydim halts the production of fatty acids, which are essential

components for building and maintaining cell membranes.[1][3] This disruption of lipid formation

leads to a cessation of cell division and growth, particularly in the meristematic regions

(growing points) of susceptible grass species.[1] The selectivity of Cycloxydim is attributed to

the structural differences in the ACCase enzyme between monocot (grasses) and dicot

(broadleaf) plants; the enzyme in broadleaf plants is significantly less sensitive to inhibition by

cyclohexanedione herbicides.[3][15][16]
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Figure 1: Mechanism of Action of Cycloxydim
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Figure 2: Metabolic Pathway of Cycloxydim in Plants
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Figure 3: General Workflow for Herbicide Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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